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Compound of Interest

Compound Name: (E)-9-Hexadecenyl acetate

Cat. No.: B013422 Get Quote

Authored for: Researchers, Scientists, and Drug Development Professionals

Abstract
(E)-9-Hexadecenyl acetate is a long-chain acetate ester that functions as an insect

pheromone, playing a crucial role in the chemical communication of several lepidopteran

species. This technical guide provides a comprehensive overview of its physicochemical

properties, a representative synthesis methodology, its known biological activity, and detailed

experimental protocols for its analysis. The information is intended to support research and

development efforts in chemical ecology, pest management, and drug discovery.

Physicochemical Properties
The physicochemical properties of (E)-9-Hexadecenyl acetate are summarized in the table

below. It should be noted that while some experimental data is available, certain values are

derived from closely related isomers or computational models due to a lack of specific

experimental data for this particular compound.
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Property Value Source / Note

CAS Number 56218-69-0 -

IUPAC Name [(E)-hexadec-9-enyl] acetate PubChem

Molecular Formula C₁₈H₃₄O₂ PubChem[1]

Molecular Weight 282.46 g/mol Guidechem[2]

Boiling Point 365ºC at 760 mmHg Mobei Chemical[3]

Density 0.875 g/cm³ Mobei Chemical[3]

Solubility
Soluble in most organic

solvents
General chemical property

Kovats Retention Index

Standard non-polar:

1984.6Semi-standard non-

polar: 1998Standard polar:

2317

PubChem[1]

Synthesis of (E)-9-Hexadecenyl Acetate
A specific, detailed synthesis protocol for (E)-9-Hexadecenyl acetate is not readily available in

the surveyed literature. However, a plausible and efficient synthesis can be designed based on

standard organic chemistry reactions, primarily a Wittig reaction to form the (E)-alkene,

followed by acetylation.

Representative Synthesis Workflow
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Step 1: Wittig Reaction

Step 2: Acetylation

Heptyltriphenylphosphonium bromide

Heptylidene
triphenylphosphorane (Ylide)

Deprotonation

Nonanal

Oxaphosphetane Intermediate

Nucleophilic Attack

Strong Base (e.g., NaHMDS)

(E)-9-Hexadecen-1-ol

(E)-9-Hexadecen-1-ol

Intermediate Product

Decomposition

Reaction Mixture

Acetylating Agent
(e.g., Acetic Anhydride)

Esterification

Base Catalyst
(e.g., Pyridine)

(E)-9-Hexadecenyl acetate

Workup & Purification
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Pheromone Molecule
((E)-9-Hexadecenyl acetate)

Pheromone-Binding Protein (PBP)

Binding & Solubilization

Odorant Receptor (OR)

Transport to Receptor

G-protein (Gq)

Activation

Ion Channel

Ionotropic Pathway

OR Co-receptor (Orco)

Phospholipase C (PLC)

Activation

Membrane Depolarization

Second Messenger Cascade

Ion Influx (Ca²⁺, Na⁺)

Action Potential

Signal Transduction
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Sample Preparation
(Dilution in Hexane)

Gas Chromatography
(Separation)

Injection

Mass Spectrometry
(Detection & Identification)

Elution

Data Analysis
(Library Matching & Quantification)

Signal Acquisition

 

Antenna Preparation
(Excise & Mount)

Electrode Placement
(Recording & Reference)

Stimulus Delivery
(Puff of Odorant)

EAG Recording
(Amplification & Data Acquisition)

Data Analysis
(Measure Response Amplitude)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b013422#e-9-hexadecenyl-acetate-cas-number-
56218-69-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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